Cas no 2411335-86-7 ((E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide
• CAS No: 2411335-86-7
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 5357436
• PubChem ID: 146097881
• Update Time: 2025-06-08

(E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide
• Z3952173936
• (2E)-N-[1-cyclopentyl-2-(pyridin-3-yl)ethyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C18H27N3O/c1-21(2)12-6-10-18(22)20-17(16-8-3-4-9-16)13-15-7-5-11-19-14-15/h5-7,10-11,14,16-17H,3-4,8-9,12-13H2,1-2H3,(H,20,22)/b10-6+
• InChI Key： ANLZHVBZZDTDCZ-UXBLZVDNSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(CC1C=NC=CC=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2

Additional information on (E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide

Comprehensive Overview of (E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide (CAS No. 2411335-86-7)

(E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide, with the CAS number 2411335-86-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique cyclopentyl group, a pyridine ring, and a dimethylamino functional group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its structural complexity and bioactive properties.

The compound's E-configuration is critical for its biological activity, as it influences molecular interactions with target proteins. Recent studies highlight its relevance in kinase inhibition and signal transduction modulation, aligning with current trends in precision medicine. Given the rising demand for small-molecule therapeutics, 2411335-86-7 is often explored in virtual screening libraries and AI-driven drug design platforms. Its but-2-enamide backbone also suggests potential as a covalent inhibitor, a hot topic in oncology research.

From a synthetic chemistry perspective, the preparation of (E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide involves multi-step organic reactions, including amide coupling and stereoselective olefination. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's technical sophistication. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its E-isomer configuration.

In the context of drug metabolism and pharmacokinetics (PK), this compound exhibits moderate lipophilicity, which affects its bioavailability and blood-brain barrier penetration. These properties are crucial for researchers optimizing lead compounds in central nervous system (CNS) drug development. Additionally, its pyridine moiety may contribute to metal chelation, a feature explored in neurodegenerative disease research.

The growing interest in 2411335-86-7 is evident from its inclusion in commercial chemical databases and high-throughput screening kits. As the pharmaceutical industry shifts toward targeted therapies, this compound's structure-activity relationship (SAR) data becomes increasingly valuable. Collaborative efforts between academia and biotech firms aim to unlock its full potential, particularly in orphan drug and rare disease applications.

Environmental and regulatory considerations for (E)-N-(1-Cyclopentyl-2-pyridin-3-ylethyl)-4-(dimethylamino)but-2-enamide are also under scrutiny. Its biodegradability and eco-toxicity profile are subjects of ongoing studies, reflecting the broader push for green chemistry in drug manufacturing. Regulatory compliance with REACH and FDA guidelines ensures its safe handling in laboratory settings.

In summary, CAS No. 2411335-86-7 represents a compelling case study in modern medicinal chemistry. Its intricate design and multifaceted applications resonate with contemporary research priorities, from computational biology to personalized medicine. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative therapeutic strategies.